Cas no 1806071-74-8 (Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate)

• Product Name: Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate
• CAS No: 1806071-74-8
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4980902
• Update Time: 2025-05-26

Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate

• Inchi： 1S/C11H9Cl2NO2/c1-16-10(15)4-7-2-3-8(6-14)9(5-12)11(7)13/h2-3H,4-5H2,1H3
• InChI Key： VCOGJMQZLHPGDW-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=C(C#N)C=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate

Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate (CAS No. 1806071-74-8): An Overview

Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate (CAS No. 1806071-74-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its 2-chloro-3-chloromethyl-4-cyanophenyl moiety, which imparts specific reactivity and functional properties that make it a valuable intermediate in synthetic chemistry.

The methyl ester functionality of this compound further enhances its utility by providing a convenient handle for further chemical modifications. The presence of the chloromethyl and cyano groups offers multiple reaction sites, enabling the synthesis of a wide range of derivatives with diverse biological and chemical properties. This versatility has led to extensive research and development efforts aimed at exploring the full potential of Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate.

In the pharmaceutical industry, Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its role in the development of compounds with anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibition of specific enzymes involved in inflammatory pathways, making them potential candidates for the treatment of chronic inflammatory diseases.

Moreover, the cyano group in Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate can be readily converted into other functional groups, such as amides or carboxylic acids, through well-established chemical transformations. This flexibility allows for the fine-tuning of pharmacological properties, enabling researchers to optimize drug candidates for improved efficacy and reduced side effects. The ability to modify the chloromethyl group also opens up opportunities for the introduction of additional functional groups that can enhance solubility, bioavailability, and target specificity.

In addition to its pharmaceutical applications, Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate has found use in agrochemical research. The compound's unique structure makes it suitable for the synthesis of pesticides and herbicides with enhanced selectivity and reduced environmental impact. A recent study published in the Pest Management Science journal reported that derivatives of this compound exhibited high efficacy against a range of pests while showing low toxicity to non-target organisms. This finding underscores the potential of Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate as a valuable starting material for developing environmentally friendly agrochemicals.

The material science community has also shown interest in Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate due to its potential applications in polymer chemistry. The presence of multiple reactive sites allows for the synthesis of functionalized polymers with tailored properties. For example, researchers at a leading materials science institute have developed copolymers containing this compound that exhibit improved mechanical strength and thermal stability. These polymers have potential applications in advanced coatings, adhesives, and composite materials.

Despite its numerous advantages, the use of Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate requires careful consideration of safety and environmental factors. Proper handling procedures should be followed to minimize exposure risks and ensure compliance with regulatory guidelines. Researchers and industry professionals are encouraged to conduct thorough risk assessments and implement appropriate safety measures when working with this compound.

In conclusion, Methyl 2-chloro-3-chloromethyl-4-cyanophenylacetate (CAS No. 1806071-74-8) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity profile make it an attractive intermediate for the synthesis of novel drugs, agrochemicals, and functional polymers. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as a valuable tool in modern synthetic chemistry.